(4,5-Dimethylthiophen-3-yl)methanol
Overview
Description
(4,5-Dimethylthiophen-3-yl)methanol, also known as this compound, is a useful research compound. Its molecular formula is C7H10OS and its molecular weight is 142.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chiral Auxiliary in Asymmetric Synthesis : A study by Jung, Ho, and Kim (2000) discusses the synthesis and evaluation of a chiral auxiliary, (S)-(4R)-2,2-Dimethyl-1,3-dioxolan-4-ylmethanol, for the asymmetric synthesis of α-hydroxy esters based on bidentate chelation-controlled alkylation of glycolate enolate【Jung, Ho, & Kim, 2000】.
Photochromism in Imidazoles : Bai, Han, Wang, and Meng (2010) synthesized 4,5-diphenyl, 4,5-di(4-methylphenyl), 4,5-di(4-methoxyphenyl)-2-(2,5-dimethylthiophen-3-yl)imidazoles and studied their photochromism in solution upon irradiation【Bai, Han, Wang, & Meng, 2010】.
Application in Nonlinear Optics : Li, Cui, Yang, Tao, Lin, Ye, and Yang (2012) synthesized thienyl-substituted pyridinium salts, including some with structures related to 4,5-dimethylthiophene, and studied their second-order nonlinear optical properties【Li, Cui, Yang, Tao, Lin, Ye, & Yang, 2012】.
Catalytic Application in Ethylene Oligomerization : Kermagoret and Braunstein (2008) synthesized nickel complexes with bidentate N,O-type ligands, including 4,5-dihydro-4,4-dimethyloxazol-2-yl)methanol, and applied them in the catalytic oligomerization of ethylene【Kermagoret & Braunstein, 2008】.
Investigations in Homogeneous Catalysis : Deutsch, Martin, and Lieske (2007) investigated the acid-catalyzed condensation of glycerol with aldehydes and ketones, including studies related to 4,5-dimethylthiophene, focusing on potential novel platform chemicals【Deutsch, Martin, & Lieske, 2007】.
Synthesis and Characterization in Organic Chemistry : Snyder, Selegue, Dosunmu, Tice, and Parkin (2003) explored the synthesis and reactivity of compounds related to 4,5-dimethylthiophene, including the C,O-dialkylation of Meldrum's acid【Snyder, Selegue, Dosunmu, Tice, & Parkin, 2003】.
Application in Molecular Logic Devices : Ramon, Pappova, Esther, John, and Magri (2015) studied the photophysical properties of triarylpyrazolines, incorporating a format similar to 4,5-dimethylthiophene, as molecular logic devices based on photoinduced electron transfer and internal charge transfer mechanisms【Ramon, Pappova, Esther, John, & Magri, 2015】.
Complexes in Organometallic Chemistry : Polam and Porter (1993) discussed the preparation and characterization of cationic thiophene complexes of iridium and rhodium, examining compounds including 2,5-dimethylthiophene【Polam & Porter, 1993】.
Properties
IUPAC Name |
(4,5-dimethylthiophen-3-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10OS/c1-5-6(2)9-4-7(5)3-8/h4,8H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPJCGFQYTJHIFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1CO)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90559052 | |
Record name | (4,5-Dimethylthiophen-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
119072-18-3 | |
Record name | (4,5-Dimethylthiophen-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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